Cas no 1368625-83-5 (Benzene, 1-chloro-5-isocyanato-2-methoxy-4-methyl-)

• Product Name: Benzene, 1-chloro-5-isocyanato-2-methoxy-4-methyl-
• CAS No: 1368625-83-5
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• MDL: MFCD21882235
• CID: 5150132
• Update Time: 2026-03-03

Benzene, 1-chloro-5-isocyanato-2-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-5-isocyanato-2-methoxy-4-methyl-

• MDL： MFCD21882235
• Inchi： 1S/C9H8ClNO2/c1-6-3-9(13-2)7(10)4-8(6)11-5-12/h3-4H,1-2H3
• InChI Key： SNQSFGYCEMYIEQ-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(N=C=O)=C(C)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on Benzene, 1-chloro-5-isocyanato-2-methoxy-4-methyl-

Introduction to Benzene, 1-chloro-5-isocyanato-2-methoxy-4-methyl- (CAS No. 1368625-83-5)

Benzene, 1-chloro-5-isocyanato-2-methoxy-4-methyl- (CAS No. 1368625-83-5) is a multifunctional organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a chloro substituent, an isocyanato group, a methoxy group, and a methyl group, all attached to a benzene ring. These functional groups endow the molecule with diverse reactivity and potential applications in various scientific and industrial domains.

The chemical structure of Benzene, 1-chloro-5-isocyanato-2-methoxy-4-methyl- can be represented as C₉H₉ClNO₂. The presence of the isocyanato group (−NCO) is particularly noteworthy, as it is a key functional group in the synthesis of polyurethanes and other important polymers. The methoxy (−OCH₃) and methyl (−CH₃) groups contribute to the molecule's solubility and reactivity, making it a valuable intermediate in organic synthesis.

In recent years, there has been a growing interest in the use of multifunctional compounds like Benzene, 1-chloro-5-isocyanato-2-methoxy-4-methyl- for the development of novel pharmaceuticals. The versatility of this compound allows it to be used as a building block in the synthesis of drugs with diverse therapeutic properties. For instance, the isocyanato group can be readily converted into amine functionalities through reaction with primary amines, which is a common strategy in drug design to introduce bioactive moieties.

The presence of the chloro substituent also adds to the molecule's reactivity and potential for further functionalization. Chlorine atoms are often used as leaving groups in nucleophilic substitution reactions, making this compound an attractive starting material for the synthesis of more complex molecules. Additionally, the methoxy group can enhance the lipophilicity of the molecule, which is crucial for improving its bioavailability and cellular uptake.

In the context of materials science, Benzene, 1-chloro-5-isocyanato-2-methoxy-4-methyl- has shown promise as a precursor for the synthesis of advanced polymers and coatings. The reactivity of the isocyanato group allows it to form urethane linkages with alcohols or polyols, leading to the formation of polyurethane materials with tailored properties. These materials are widely used in applications ranging from automotive coatings to biomedical devices due to their excellent mechanical strength and chemical resistance.

The synthesis of Benzene, 1-chloro-5-isocyanato-2-methoxy-4-methyl- typically involves multistep reactions that carefully control the introduction and manipulation of each functional group. One common synthetic route involves starting from a substituted benzene derivative and sequentially introducing the desired substituents through selective chemical transformations. For example, the introduction of the methoxy strong> group can be achieved through methylation reactions using methylating agents such as methyl iodide or dimethyl sulfate.

The physical properties of Benzene, 1-chloro-5-isocyanato-2-methoxy-4-methyl-, such as its melting point, boiling point, and solubility in various solvents, are important considerations for its practical applications. These properties can be influenced by the presence and arrangement of functional groups on the benzene ring. For instance, the polarity introduced by the < strong>methoxy strong> and < strong>methyl strong> groups can affect the compound's solubility in polar solvents like ethanol or dimethylformamide (DMF).

In terms of safety and handling, it is important to note that compounds containing reactive functional groups like < strong"isocyanato" strong > should be handled with care due to their potential reactivity with moisture and other nucleophiles. Proper storage conditions and protective equipment should be used when working with this compound to ensure safe handling.

In conclusion, < strong"Benzene, 1-chloro-5-isocyanato-2-methoxy-4-methyl-" strong > (CAS No. 1368625-83-5) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique combination of functional groups makes it an attractive candidate for use in pharmaceutical research, materials science, and chemical synthesis. Ongoing research continues to explore new avenues for its application and optimization in these fields.